Cas no 1366466-86-5 ((3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(furan-3-yl)propanoic acid)

• Product Name: (3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(furan-3-yl)propanoic acid
• CAS No: 1366466-86-5
• MF: C₂₂H₁₉NO₅
• MW: 377.389966249466
• CID: 6275243
• PubChem ID: 103667933
• Update Time: 2025-07-22

(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(furan-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(furan-3-yl)propanoic acid
• EN300-1285460
• (3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(furan-3-yl)propanoic acid
• 1366466-86-5

• Inchi： 1S/C22H19NO5/c24-21(25)11-20(14-9-10-27-12-14)23-22(26)28-13-19-17-7-3-1-5-15(17)16-6-2-4-8-18(16)19/h1-10,12,19-20H,11,13H2,(H,23,26)(H,24,25)/t20-/m1/s1
• InChI Key： MQHIGNQPSJHQFV-HXUWFJFHSA-N
• SMILES： O(C(N[C@@H](C1=COC=C1)CC(=O)O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 377.12632271g/mol
• Monoisotopic Mass: 377.12632271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 545
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 88.8Ų

Additional information on (3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(furan-3-yl)propanoic acid

Introduction to (3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(furan-3-yl)propanoic Acid (CAS No. 1366466-86-5)

(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(furan-3-yl)propanoic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry due to its unique structural features and potential biological activities. This compound, identified by its CAS number 1366466-86-5, belongs to a class of molecules that exhibit promising properties for further research and development in drug discovery.

The molecular structure of (3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(furan-3-yl)propanoic acid consists of a propanoic acid backbone, which is a common motif in many bioactive molecules. The presence of a stereocenter at the third carbon atom, denoted as (3R), indicates that this compound is optically active and may exhibit enantioselective properties. The side chains feature both a fluorenylmethoxycarbonyl group and a furan-3yl moiety, which are known to contribute to the compound's solubility, stability, and interaction with biological targets.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The combination of the fluorenylmethoxycarbonyl (Fmoc) group and the furan ring in (3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(furan-3-yl)propanoic acid suggests potential applications in areas such as enzyme inhibition, receptor binding, and drug delivery systems. These structural elements are often exploited to enhance the pharmacokinetic properties of small molecules, making them more suitable for therapeutic use.

One of the most compelling aspects of this compound is its potential as a building block for more complex pharmacophores. The Fmoc group, in particular, is widely used in peptide synthesis due to its stability and ease of removal under mild conditions. This makes (3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(furan-3-yl)propanoic acid a valuable intermediate in the synthesis of peptidomimetics and other bioactive molecules. Additionally, the furan ring can serve as a hydrogen bond acceptor or participate in π-stacking interactions, which are crucial for molecule-receptor binding affinity.

The stereochemistry at the third carbon atom is another critical feature that warrants further investigation. Enantiomerically pure compounds often exhibit distinct biological activities compared to their racemic counterparts. The (R) configuration at this stereocenter may influence how the molecule interacts with biological targets, potentially leading to enhanced efficacy or selectivity. This aspect has been extensively studied in the context of drug design, where subtle changes in stereochemistry can significantly impact pharmacological outcomes.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with greater accuracy before conducting experimental validation. Molecular docking studies have shown that derivatives of (3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(furan-3-yl)propanoic acid may interact with various enzymes and receptors involved in metabolic pathways, inflammation, and cancer progression. These predictions provide a strong rationale for synthesizing and testing this compound as well as its analogs in vitro and in vivo.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the Fmoc group typically requires protective group strategies to prevent unwanted side reactions. Similarly, the incorporation of the furan ring necessitates conditions that preserve its integrity while allowing for subsequent functionalization. Advances in synthetic methodologies have made it possible to construct complex molecules like this one with increasing efficiency and precision.

In conclusion, (3R)-3-{((9H-fluoreninecarbonyl)methoxy-carbonyl}amino)-(furaninecarbonyl}) propanoic acid (CAS No. 1366466-86-5) represents an exciting opportunity for researchers interested in developing novel therapeutics. Its unique structural features, combined with its potential biological activities, make it a promising candidate for further exploration. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in addressing some of the most challenging medical conditions facing humanity today.